Cas no 2490406-07-8 (tert-butyl 3-{3-hydroxybicyclo1.1.1pentan-1-yl}azetidine-1-carboxylate)

• Product Name: tert-butyl 3-{3-hydroxybicyclo1.1.1pentan-1-yl}azetidine-1-carboxylate
• CAS No: 2490406-07-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD32852751
• CID: 5656495
• PubChem ID: 155821978
• Update Time: 2025-06-08

tert-butyl 3-{3-hydroxybicyclo1.1.1pentan-1-yl}azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 3-(3-hydroxybicyclo[1.1.1]pent-1-yl)-1-azetidinecarboxylate
• tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate
• EN300-27745606
• 2490406-07-8
• EN300-27113479
• Tert-butyl 3-(3-hydroxy-1-bicyclo[1.1.1]pentanyl)azetidine-1-carboxylate
• tert-butyl 3-{3-hydroxybicyclo1.1.1pentan-1-yl}azetidine-1-carboxylate

• MDL： MFCD32852751
• Inchi： 1S/C13H21NO3/c1-11(2,3)17-10(15)14-4-9(5-14)12-6-13(16,7-12)8-12/h9,16H,4-8H2,1-3H3
• InChI Key： RNTYMYMQLFWACF-UHFFFAOYSA-N
• SMILES： OC12CC(C3CN(C(=O)OC(C)(C)C)C3)(C1)C2

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.336±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 327.1±42.0 °C(Predicted)
• pka: 15.24±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl 3-{3-hydroxybicyclo1.1.1pentan-1-yl}azetidine-1-carboxylate

Introduction to Tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate (CAS No. 2490406-07-8)

Tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate, with the CAS number 2490406-07-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex bicyclic structure and an azetidine ring, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The compound's structure is characterized by a tert-butyl group attached to an azetidine carboxylate moiety, which is further linked to a 3-hydroxybicyclo[1.1.1]pentan-1-yl side chain. This unique arrangement of functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the realm of heterocyclic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmacological properties. The bicyclic structure of this compound provides a stable scaffold that can be modified to explore various biological activities. For instance, the presence of a hydroxyl group and an azetidine ring suggests potential interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of Tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate is its potential as a precursor in the synthesis of bioactive molecules. Researchers have been exploring its utility in creating derivatives that exhibit antimicrobial, anti-inflammatory, or even anticancer properties. The flexibility of the molecule allows for modifications at multiple sites, enabling the tailoring of its pharmacological profile to specific therapeutic needs.

The synthesis of this compound involves several key steps that highlight its complexity and the skill required to produce it in high yield and purity. The introduction of the bicyclic side chain and the protection-deprotection strategies for the azetidine carboxylate group are critical steps that require careful optimization. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently, opening up new avenues for drug discovery.

Recent studies have demonstrated the importance of functional group diversity in medicinal chemistry. The combination of a hydroxyl group and a tert-butyl group in Tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate provides multiple points for interaction with biological systems, making it a valuable scaffold for further exploration. Researchers are increasingly leveraging computational tools and high-throughput screening to identify promising derivatives from this class of compounds.

The potential applications of this compound extend beyond traditional drug development. Its unique structure makes it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. The ability to modify its core framework allows chemists to create molecules with tailored properties for specific industrial applications.

In conclusion, Tert-butyl 3-{3-hydroxybicyclo[1.1.1]pentan-1-yl}azetidine-1-carboxylate (CAS No. 2490406-07-8) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical and chemical innovation. Its versatile nature and potential as a building block make it a compound worth watching as research continues to uncover new applications and derivatives.